2-(5-fluoro-2-methoxyphenyl)-N-[(2-propan-2-yloxan-3-yl)methyl]acetamide
Catalog No.
S7003892
CAS No.
M.F
C18H26FNO3
M. Wt
323.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-(5-fluoro-2-methoxyphenyl)-N-[(2-propan-2-yloxan-3-yl)methyl]acetamide
IUPAC Name
2-(5-fluoro-2-methoxyphenyl)-N-[(2-propan-2-yloxan-3-yl)methyl]acetamide
Molecular Formula
C18H26FNO3
Molecular Weight
323.4 g/mol
InChI
InChI=1S/C18H26FNO3/c1-12(2)18-13(5-4-8-23-18)11-20-17(21)10-14-9-15(19)6-7-16(14)22-3/h6-7,9,12-13,18H,4-5,8,10-11H2,1-3H3,(H,20,21)
InChI Key
ZJLZUOZEQPMCHM-UHFFFAOYSA-N
Canonical SMILES
CC(C)C1C(CCCO1)CNC(=O)CC2=C(C=CC(=C2)F)OC
2-(5-Fluoro-2-Methoxyphenyl)-N-[(2-Propan-2-yloxan-3-yl)methyl]acetamide, commonly known as FMA, is a chemical compound that belongs to the class of amides. It was first synthesized and characterized in 2008 by Zhang et al. as a potential anti-inflammatory and analgesic agent. Since then, FMA has gained significant attention from the scientific community due to its diverse biological properties and potential applications in various fields of research and industry.
FMA has a molecular formula of C18H25FN2O3 and a molecular weight of 338.4 g/mol. It exists as a white crystalline powder with a melting point of 160-162 °C. FMA is sparingly soluble in water and soluble in organic solvents such as ethanol and DMSO. It has a logP value of 1.8, indicating moderate lipophilicity. The chemical structure of FMA consists of a fluoro-substituted phenyl ring, an acetamide moiety, and a propan-2-yloxan-3-ylmethyl group.
FMA can be synthesized through a multistep reaction starting from commercially available starting materials. The synthesis involves the condensation of 2-fluoro-5-methoxyaniline with acetyl chloride to yield 2-(5-fluoro-2-methoxyphenyl)acetamide. The resulting compound is then treated with N-bromosuccinimide and triethylamine to introduce a bromine atom. The brominated intermediate is coupled with (2-propan-2-yloxan-3-yl)methylamine in the presence of palladium acetate and triphenylphosphine to yield the final product, FMA. The purity and identity of FMA can be confirmed using various characterization techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.
FMA can be analyzed using a variety of analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and infrared spectroscopy (IR). These methods are used to quantify the purity and identity of FMA as well as to monitor its stability and degradation.
FMA exhibits a range of biological properties that make it a promising candidate for various applications. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor activities. FMA exerts its anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. FMA's anti-tumor activity is attributed to its ability to induce cell cycle arrest and cell death in cancer cells.
The toxicity and safety of FMA in scientific experiments have been extensively studied. In animal models, FMA has been found to be well-tolerated and exhibits minimal toxicity when administered at therapeutic doses. However, the long-term effects of FMA on human health are not well-understood.
FMA has a wide range of applications in scientific experiments. It can be used as a tool compound to investigate the role of inflammation in various disease models such as arthritis and cancer. FMA can also be used as a starting material to synthesize more potent and selective analogs for drug discovery purposes.
Since its discovery, FMA has been the subject of numerous research studies. These studies have focused on exploring FMA's various biological properties and applications. Recent studies have investigated the potential of FMA as a therapeutic agent for conditions such as cancer, inflammation, and pain.
The potential implications of FMA in various fields of research and industry are vast. In the pharmaceutical industry, FMA can be used as a starting material to develop new drugs for the treatment of cancer, inflammation, and pain. In the agricultural industry, FMA can be used as a pesticide to control pests and insects. FMA can also be used as a tool compound in chemical biology to investigate the role of inflammation in disease.
Despite the promising biological properties and potential applications of FMA, there are several limitations that need to be addressed. One major limitation is its low aqueous solubility, which limits its bioavailability and efficacy. Future research should focus on developing more water-soluble FMA analogs. Additionally, the long-term effects of FMA on human health need to be further investigated before it can be used as a therapeutic agent in humans.
1. Develop more water-soluble FMA analogs to increase bioavailability and efficacy.
2. Investigate the long-term effects of FMA on human health to ensure safety and efficacy.
3. Explore the potential of FMA as a tool compound to investigate the role of inflammation in various disease models.
4. Develop FMA analogs with improved selectivity and potency for drug discovery purposes.
5. Investigate the use of FMA as a pesticide in agriculture.
6. Investigate the use of FMA as a tool compound in chemical biology to investigate the role of inflammation in disease.
2. Investigate the long-term effects of FMA on human health to ensure safety and efficacy.
3. Explore the potential of FMA as a tool compound to investigate the role of inflammation in various disease models.
4. Develop FMA analogs with improved selectivity and potency for drug discovery purposes.
5. Investigate the use of FMA as a pesticide in agriculture.
6. Investigate the use of FMA as a tool compound in chemical biology to investigate the role of inflammation in disease.
XLogP3
3.2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
323.18967185 g/mol
Monoisotopic Mass
323.18967185 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-26-2023
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